Cas no 2228340-11-0 (O-2-(4-ethylcyclohexyl)ethylhydroxylamine)

• Product Name: O-2-(4-ethylcyclohexyl)ethylhydroxylamine
• CAS No: 2228340-11-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6019361
• PubChem ID: 165616239
• Update Time: 2025-06-11

O-2-(4-ethylcyclohexyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-ethylcyclohexyl)ethylhydroxylamine
• 2228340-11-0
• EN300-1809956
• O-[2-(4-ethylcyclohexyl)ethyl]hydroxylamine

• Inchi： 1S/C10H21NO/c1-2-9-3-5-10(6-4-9)7-8-12-11/h9-10H,2-8,11H2,1H3
• InChI Key： NUSVJCPMNZFCQW-UHFFFAOYSA-N
• SMILES： O(CCC1CCC(CC)CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-ethylcyclohexyl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228340-11-0 and Product Name: O-2-(4-ethylcyclohexyl)ethylhydroxylamine

The compound with the CAS number 2228340-11-0 and the product name O-2-(4-ethylcyclohexyl)ethylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The molecular structure of this compound, featuring an O-2-(4-ethylcyclohexyl)ethylhydroxylamine moiety, suggests a versatile reactivity that could be exploited in various synthetic pathways and biological assays.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel intermediates that can enhance the efficacy and selectivity of therapeutic agents. The O-2-(4-ethylcyclohexyl)ethylhydroxylamine moiety, a key feature of this compound, has been identified as a promising scaffold for designing molecules with improved pharmacokinetic profiles. This structural motif is particularly interesting because it combines the stability of the cyclohexyl ring with the reactivity of the hydroxylamine group, making it an attractive candidate for further derivatization and functionalization.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. The 4-ethylcyclohexyl substituent is known to influence the lipophilicity and metabolic stability of molecules, which are critical factors in drug design. Recent studies have shown that compounds incorporating similar structural elements exhibit enhanced penetration across the blood-brain barrier, a property that is highly desirable for treating central nervous system (CNS) disorders. The hydroxylamine group, on the other hand, is a well-known pharmacophore that can participate in hydrogen bonding interactions with biological targets, thereby modulating their activity.

Furthermore, the O-2-(4-ethylcyclohexyl)ethylhydroxylamine compound has shown promise in preclinical studies as a potential intermediate in the synthesis of novel antimicrobial agents. The cyclohexyl ring provides a steric hindrance that can improve binding affinity to bacterial enzymes, while the hydroxylamine group can act as a nucleophile in reactions that lead to the formation of covalent bonds with microbial targets. This dual functionality makes the compound a valuable tool in efforts to combat antibiotic-resistant pathogens.

The synthesis of O-2-(4-ethylcyclohexyl)ethylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired molecular framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and confirming its identity.

From a biochemical perspective, the O-2-(4-ethylcyclohexyl)ethylhydroxylamine moiety has been found to interact with various enzymes and receptors in vitro. These interactions have been studied using computational modeling techniques, which have helped predict potential binding modes and affinity constants. Such insights are invaluable for designing molecules with optimized pharmacological properties. Additionally, kinetic studies have revealed that this compound exhibits favorable metabolic stability, suggesting that it could undergo multiple rounds of enzymatic processing without significant degradation.

The industrial relevance of this compound cannot be overstated. Its potential applications span across multiple sectors, including pharmaceuticals, agrochemicals, and specialty chemicals. The ability to modify its structure allows for the creation of derivatives with tailored properties for specific applications. For instance, by introducing additional functional groups or altering substituents, researchers can fine-tune solubility, bioavailability, and other physicochemical parameters.

In conclusion, O-2-(4-ethylcyclohexyl)ethylhydroxylamine (CAS No. 2228340-11-0) represents a significant contribution to the chemical and pharmaceutical fields. Its unique structural features offer numerous opportunities for innovation in drug discovery and material science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics and biochemical tools.